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Introduction

Gummiferin, also known as 4-carboxyatractyloside (CATR), is a potent toxic diterpene
glycoside found in various plants, most notably the Mediterranean thistle Atractylis gummifera.
Its primary mechanism of toxicity involves the specific and potent inhibition of the mitochondrial
ADP/ATP translocase (ANT), a critical component of oxidative phosphorylation. This disruption
of cellular energy metabolism can lead to severe hepato- and nephrotoxicity. Accurate
guantification of Gummiferin in biological matrices is crucial for toxicological studies,
pharmacokinetic analysis, and the development of potential therapeutic interventions.

These application notes provide detailed protocols for the quantification of Gummiferin in
biological samples using High-Performance Liquid Chromatography-High-Resolution Tandem
Mass Spectrometry (HPLC-HRMS/MS) and a proposed Enzyme-Linked Immunosorbent Assay
(ELISA).

Signaling Pathway of Gummiferin

Gummiferin's primary molecular target is the Adenine Nucleotide Translocator (ANT) located
in the inner mitochondrial membrane. By binding to ANT, Gummiferin allosterically locks the
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transporter in a conformation that prevents the exchange of mitochondrial ATP for cytosolic
ADP. This leads to a cascade of events culminating in cellular dysfunction and death.

Click to download full resolution via product page

Caption: Gummiferin's mechanism of action.

Analytical Techniques for Gummiferin Quantification
High-Performance Liquid Chromatography-High-
Resolution Tandem Mass Spectrometry (HPLC-
HRMS/MS)

This is the gold-standard method for the sensitive and specific quantification of Gummiferin in
complex biological matrices.

Experimental Workflow
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Biological Sample
(e.g., 1 mL Whole Blood)

Protein Precipitation
(Acetonitrile)

Solid-Phase Extraction (SPE)

(Oasis HLB Cartridge)

Elution
(Methanol, Acetonitrile)

Evaporation & Reconstitution

HPLC-HRMS/MS Analysis

Data Acquisition &
Quantification
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guantification-in-biological-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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